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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B15593412 Get Quote

Introduction

Sophoraflavanones are a class of prenylated flavonoids derived from the medicinal plant

Sophora flavescens, which have demonstrated a range of promising pharmacological activities.

While research into specific sophoraflavanones is ongoing, a significant body of work has

focused on Sophoraflavanone G (SG), elucidating its anti-inflammatory, anti-bacterial, and anti-

allergic properties through various preclinical animal models. Due to a scarcity of published

research on Sophoraflavanone H, this document will focus on the established animal models

and protocols for evaluating the efficacy of Sophoraflavanone G. These methodologies can

serve as a robust framework for investigating the therapeutic potential of Sophoraflavanone H
and other related compounds.

The following sections provide detailed application notes and experimental protocols for key

therapeutic areas where Sophoraflavanone G has been evaluated. All quantitative data from

the cited studies are summarized in structured tables for ease of comparison, and key signaling

pathways and experimental workflows are visualized using diagrams.

Anti-inflammatory Activity
Sophoraflavanone G has been shown to possess significant anti-inflammatory properties,

primarily through the downregulation of key inflammatory mediators. Animal models of acute

and chronic inflammation are crucial for evaluating the in vivo efficacy of Sophoraflavanone G.

Animal Models
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Croton Oil-Induced Ear Edema in Mice:

To cite this document: BenchChem. [Animal Models for Testing Sophoraflavanone Efficacy:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593412#animal-models-for-testing-
sophoraflavanone-h-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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